Cas no 93271-75-1 (Dimethyl 2-(2-pyrimidyl)malonate)

Dimethyl 2-(2-pyrimidyl)malonate structure
93271-75-1 structure
Product Name:Dimethyl 2-(2-pyrimidyl)malonate
CAS No:93271-75-1
MF:C9H10N2O4
MW:210.186702251434
MDL:MFCD12198886
CID:1056150
PubChem ID:11344839
Update Time:2024-10-26

Dimethyl 2-(2-pyrimidyl)malonate Chemical and Physical Properties

Names and Identifiers

    • dimethyl 2-(pyrimidin-2-yl)malonate
    • Dimethyl 2-(2-Pyrimidyl)malonate
    • dimethyl 2-pyrimidin-2-ylpropanedioate
    • dimethyl pyrimidin-2-ylmalonate
    • Propanedioic acid,2-pyrimidinyl-,dimethyl ester
    • UBEKYGUUQKFFTI-UHFFFAOYSA-N
    • 6602AJ
    • KM3178
    • SY005829
    • Propanedioic acid, 2-pyrimidinyl-, dimethyl ester
    • 1,3-Dimethyl 2-(2-pyrimidinyl)propanedioate (ACI)
    • Propanedioic acid, 2-pyrimidinyl-, dimethyl ester (9CI)
    • AS-54505
    • SCHEMBL2647026
    • AKOS027256647
    • DTXSID70463002
    • DIMETHYL2-(2-PYRIMIDYL)MALONATE
    • SB58868
    • DB-014381
    • CS-0061799
    • S10874
    • MFCD12198886
    • 93271-75-1
    • Dimethyl 2-(2-pyrimidyl)malonate
    • MDL： MFCD12198886
    • Inchi： 1S/C9H10N2O4/c1-14-8(12)6(9(13)15-2)7-10-4-3-5-11-7/h3-6H,1-2H3
    • InChI Key： UBEKYGUUQKFFTI-UHFFFAOYSA-N
    • SMILES： O=C(C(C1N=CC=CN=1)C(OC)=O)OC

Computed Properties

  • Exact Mass: 210.06400
  • Monoisotopic Mass: 210.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.266
  • Boiling Point: 282.6℃ at 760 mmHg
  • Flash Point: 124.7°C
  • Refractive Index: 1.507
  • PSA: 78.38000
  • LogP: -0.09380

Dimethyl 2-(2-pyrimidyl)malonate Customs Data

  • HS CODE：2917190090
  • Customs Data：

    China Customs Code:

    2917190090

    Overview:

    2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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Dimethyl 2-(2-pyrimidyl)malonate Production Method

Production Method 1

14161-09-2 14161-09-2
18424-76-5 18424-76-5
93271-75-1 93271-75-1
Reaction Conditions
Reference
Tautomerism of azine derivatives. 6. Tautomerism of 2-pyrimidinylmethane derivatives
Lapachev, V. V.; Zagulyaeva, O. A.; Petrenko, O. P.; Bychkov, S. F.; Mamaev, V. P., Khimiya Geterotsiklicheskikh Soedinenii, 1984, (6), 827-31

Production Method 2

108-59-8 108-59-8
4595-60-2 4595-60-2
93271-75-1 93271-75-1
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ;  1 h, rt; overnight, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Discovery of Functionally Selective 7,8,9,10-Tetrahydro-7,10-ethano-1,2,4-triazolo[3,4-a]phthalazines as GABAA Receptor Agonists at the α3 Subunit
Russell, Michael G. N.; Carling, Robert W.; Atack, John R.; Bromidge, Frances A.; Cook, Susan M.; et al, Journal of Medicinal Chemistry, 2005, 48(5), 1367-1383

Production Method 3

108-59-8 108-59-8
1722-12-9 1722-12-9
93271-75-1 93271-75-1
Reaction Conditions
1.1 Reagents: Picolinic acid ,  Cesium carbonate Catalysts: Cuprous iodide Solvents: 1,4-Dioxane ;  16 h, 100 °C
Reference
Sulfur-containing heteroaromatic tricyclic compounds as KRAS inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 4

93271-75-1 93271-75-1
Reaction Conditions
Reference
Preparation of triazolopyridazine derivatives as ligands for GABA receptors
, World Intellectual Property Organization, , ,

Dimethyl 2-(2-pyrimidyl)malonate Raw materials

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Dimethyl 2-(2-pyrimidyl)malonate Related Literature

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